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Compound of Interest

Compound Name: Methylenebisacrylamide

Cat. No.: B058190

An In-depth Technical Guide to Methylenebisacrylamide: Solubility and Laboratory
Preparation

Abstract

N,N'-Methylenebisacrylamide (CAS: 110-26-9), commonly referred to as "bis-acrylamide" or
MBA, is a critical cross-linking agent used extensively in molecular biology and polymer
chemistry.[1] Its primary application is in the formation of polyacrylamide gels for the
electrophoretic separation of proteins and nucleic acids.[2][3] The degree of cross-linking,
controlled by the ratio of acrylamide to bis-acrylamide, is a key determinant of the gel's porosity
and sieving properties, which directly impacts the resolution of separation.[4][5] Despite its
widespread use, its low aqueous solubility presents a challenge in the laboratory. This guide
provides a comprehensive overview of the solubility characteristics of N,N'-
Methylenebisacrylamide, a detailed protocol for its preparation for laboratory use, and
essential safety and handling information.

Solubility Profile

N,N'-Methylenebisacrylamide is a white crystalline powder that is sparingly soluble in water
and soluble in some organic solvents.[2][3][6] Its low solubility in cold water often necessitates
gentle heating to facilitate dissolution. The solubility is influenced by temperature and the
solvent system. A summary of its solubility in various common laboratory solvents is presented
below.
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Data Presentation: Solubility of N,N'-
Methylenebisacrylamide

Solvent Temperature Solubility

Water 18 °C 0.1-1g/L[7]

Water 20 °C 20 g/L (or 20 mg/mL)[2][6]
Water 20 °C 10 g/L (or 10 mg/mL)[8]
Dimethyl Sulfoxide (DMSO) Not Specified 31 mg/mL[8]

Ethanol Not Specified 2 mg/mL[8]

Methanol Not Specified Soluble[3]

Acetone Not Specified Soluble[6][9]

Experimental Protocol: Preparation of 2% (w/v)
Aqueous Stock Solution

This protocol details the standard procedure for preparing a 2% (w/v) N,N'-
Methylenebisacrylamide stock solution, a common concentration for polyacrylamide gel
casting.[10]

Materials and Equipment

¢ N,N'-Methylenebisacrylamide powder (Electrophoresis grade)

High-purity, deionized (DI) water

Glass beaker or flask

Magnetic stirrer and stir bar

Warming plate

Graduated cylinder
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0.22 pm or 0.45 pm sterile syringe filter
Sterile, light-protecting storage bottle (e.g., amber glass)

Personal Protective Equipment (PPE): safety goggles, nitrile gloves, lab coat

Methodology

Weighing: In a well-ventilated area or chemical fume hood, carefully weigh out 2.0 grams of
N,N'-Methylenebisacrylamide powder. Avoid generating dust.[11][12]

Initial Dissolution: Add the powder to a beaker containing approximately 80 mL of DI water
and a magnetic stir bar.

Heating and Stirring: Place the beaker on a warming magnetic stirrer. Gently heat the
solution to approximately 30-40°C while stirring.[13] Do not boil. The powder should dissolve
completely, resulting in a clear, colorless solution.[2][6]

Volume Adjustment: Once the powder is fully dissolved, remove the beaker from the heat
and allow it to cool to room temperature. Quantitatively transfer the solution to a 100 mL
graduated cylinder and adjust the final volume to 100 mL with DI water.

Sterile Filtration: To remove any particulates and ensure purity, filter the solution through a
0.22 um or 0.45 um sterile filter into a clean, sterile storage bottle.[13] This step is crucial for
reproducibility in gel polymerization.

Storage: Label the bottle clearly with the contents ("2% N,N'-Methylenebisacrylamide”),
preparation date, and initials. Store the solution in a dark, cool place, typically at 2-8°C.[2]

Workflow Visualization

The following diagram illustrates the key steps for the preparation of the aqueous N,N'-

Methylenebisacrylamide solution.
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é Solution Preparation Workflow

1. Weigh Powder

ransfer to Beaker

2. Add DI Water (80% of final volume)

3. Gently Heat (30-40°C) & Stir

4. Cool to Room Temperature

5. Adjust to Final Volume (100 mL)

6. Sterile Filter (0.22 um)

7. Store at 2-8°C, Protected from Light

Click to download full resolution via product page

Caption: Workflow for preparing a 2% (w/v) bis-acrylamide solution.

Stability and Storage

Proper storage is essential to maintain the chemical integrity of N,N'-Methylenebisacrylamide.
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e Solid Form: The powder is sensitive to light and air.[2][3] It should be stored in a tightly
sealed container in a cool, dry, and well-ventilated area, with recommended temperatures
between 2-8°C.[2][14][15]

e Aqueous Solution: Stock solutions should be stored at 2-8°C and protected from light to
prevent degradation and premature polymerization. For long-term storage, aliquots can be
kept at -20°C for at least a month.[8]

Safety and Handling

N,N'-Methylenebisacrylamide is a hazardous substance and must be handled with
appropriate precautions.

Toxicity: It is classified as toxic if swallowed and is a suspected neurotoxin.[2][9]

e Personal Protective Equipment (PPE): Always wear safety goggles with side shields,
chemical-resistant gloves (e.g., nitrile), and a lab coat when handling the powder or its
solutions.[11][12][15]

» Handling: Handle the solid powder exclusively in a chemical fume hood to avoid inhaling
dust particles.[11][15] Avoid all personal contact, including skin and eye contact.[14][16] In
case of skin contact, wash immediately and thoroughly with soap and water.[14]

o Incompatibilities: Avoid contact with strong acids, strong bases, oxidizing agents, and free-
radical initiators, as these can cause hazardous reactions or uncontrolled polymerization.[2]
[14][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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